Cas no 527673-86-5 (5-AZEPAN-2-YL-QUINOLINE)

• Product Name: 5-AZEPAN-2-YL-QUINOLINE
• CAS No: 527673-86-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 937431
• PubChem ID: 4426165
• Update Time: 2025-04-19

5-AZEPAN-2-YL-QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 5-AZEPAN-2-YL-QUINOLINE
• 5-(azepan-2-yl)quinoline
• 5-(hexahydro-1H-azepin-2-yl)Quinoline
• 527673-86-5
• DB-071580
• DTXSID50403163
• AKOS006139001

• Inchi： 1S/C15H18N2/c1-2-8-14(16-10-3-1)12-6-4-9-15-13(12)7-5-11-17-15/h4-7,9,11,14,16H,1-3,8,10H2
• InChI Key： PTAQRCYCWKOIAX-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų